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Compound of Interest

Compound Name: Hierochin D

Cat. No.: B15595821

Disclaimer: The substance "Hierochin D" is not found in standard chemical databases. Based
on search query results, this document assumes the user is referring to Heroin
(Diacetylmorphine), a DEA Schedule | controlled substance. The following procedures are
based on regulations for the disposal of highly hazardous and controlled substances in the
United States. Researchers must always consult their institution's Environmental Health and
Safety (EHS) department and adhere to all federal, state, and local regulations.

Essential Safety and Logistical Information

Heroin is a potent opioid that is fatal if swallowed, in contact with skin, or if inhaled.[1] Extreme
caution and strict adherence to safety protocols are mandatory when handling this substance.

Disposal of heroin is tightly regulated by the Drug Enforcement Administration (DEA) and must
render the substance "non-retrievable."[2][3]

Quantitative Data Summary

The following table summarizes key properties of Heroin relevant to its handling and disposal.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15595821?utm_src=pdf-interest
https://www.benchchem.com/product/b15595821?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://www.rxdestroyer.com/dea-compliant-pharmaceutical-disposal-regulations/
https://www.federalregister.gov/documents/2014/09/09/2014-20926/disposal-of-controlled-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Citation(s)
Chemical Name Diacetylmorphine [415]

CAS Number 561-27-3 [1]
Molecular Formula C21H23NOs [5]
Molecular Weight 369.4 g/mol [5]

DEA Schedule I [6]

) Fatal if swallowed, in contact
Primary Hazards ) ) L [1]
with skin, or if inhaled.

1 g dissolves in 1,700 mL
N water; 1.5 mL chloroform; 31
Solubility ] [2]
mL alcohol. Very soluble in

benzene.

Stable under recommended
storage conditions. High

Stability temperatures, humidity, and [2][4]
impurities can speed

decomposition.

Experimental Protocols: Step-by-Step Disposal
Procedures

Disposal of unwanted or expired heroin from a research laboratory must be conducted through
a DEA-registered reverse distributor.[1][7] On-site destruction methods such as flushing or
mixing with cat litter are not permissible for DEA registrants.[8]

Procedure for Disposal via Reverse Distributor

This is the standard and required method for the disposal of bulk quantities of Schedule |
controlled substances.

e Segregation and Labeling:
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o Clearly label any containers of heroin designated for disposal with "To Be Disposed,"
"Expired," or "Do Not Use."

o Segregate these materials from the active inventory within the secure, locked storage
location (i.e., safe or lock box) to prevent accidental use.[1][9]

o Contact Your Institution's EHS Department:

o Notify your institution's Environmental Health & Safety (EHS) or equivalent compliance
office. They will have an established procedure and a contracted reverse distributor for
controlled substance disposal.[1][10]

o Do not attempt to contact a reverse distributor directly without consulting your institution's
EHS.

o Complete Required DEA Forms:

o For the transfer of a Schedule | substance like heroin to a reverse distributor, a DEA Form
222 must be completed.[1]

o The reverse distributor may provide the form or it may be initiated by the registrant. Your
EHS department will guide you through this process.

o ADEA Form 41, "Registrants Inventory of Drugs Surrendered,” may also be required,
documenting the substances to be destroyed.[8][9] The reverse distributor is typically
responsible for filing this form with the DEA after destruction.[9]

e Arrange for Pickup and Transfer:

o Your EHS department will coordinate the pickup of the controlled substance waste with the
licensed reverse distributor.[1]

o Ensure a chain of custody form is signed upon transfer and retain a copy for your records.

[1]
e Record Keeping:

o Meticulously document the disposal in your controlled substance records.
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o Retain all disposal-related paperwork, including the completed DEA Form 222 and chain
of custody records, for a minimum of two years, or as required by your institution and state
regulations.[8][9]

Disposal of "Non-Recoverable" Waste (Empty
Containers)

Residual amounts of heroin in used (empty) vials or syringes that cannot be drawn out are
considered "non-recoverable."[1]

o Empty containers may be discarded in a biohazard sharps container.[1]

e The disposal of the empty container should be recorded in the usage log, zeroing out the
container's balance.[1]

o Empty bottles that contained a controlled substance should be triple-rinsed with water, and
the rinseate must be collected and disposed of as hazardous waste.[11]

Mandatory Visualizations
Disposal Workflow for Controlled Substances
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Caption: Workflow for the proper disposal of Hierochin D (Heroin).
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Caption: Key entities in the controlled substance disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Hierochin D (Presumed Heroin) in a
Research Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595821#hierochin-d-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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